N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C10H8N6OS/c1-5-2-3-6-8(16-18-15-6)7(5)13-10(17)9-11-4-12-14-9/h2-4H,1H3,(H,13,17)(H,11,12,14)
• InChI Key: IOQXAQAFWPRZKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=NC=NN3
• Molecular Formula: C10H8N6OS
• Molecular Weight: 260.28 g/mol

Description

N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-1H-1,2,4-triazole-3-carboxamide, also known as BTA-C, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on synthesizing heterocyclic compounds related to N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-1H-1,2,4-triazole-3-carboxamide, demonstrating innovative approaches in the development of novel compounds with potential biological activities. Studies detail the synthesis processes, employing various chemical reactions to create compounds characterized by elemental analysis, NMR, FT-IR, and LC-MS spectral studies. These efforts highlight the structural diversity achievable through synthetic chemistry in the context of heterocyclic compounds, providing a foundation for further exploration of their biological applications (Patel & Patel, 2015).

Antimicrobial Activities

Several studies have reported on the antimicrobial properties of derivatives of this compound. These compounds have been tested against a variety of gram-positive and gram-negative bacteria, as well as various fungi, showcasing moderate to good inhibition. This research contributes to the ongoing search for new antimicrobial agents in the face of rising antibiotic resistance, indicating the potential of such compounds in developing novel therapeutic agents (Gilani et al., 2011).

Anticancer Potential

The exploration of this compound derivatives extends into anticancer research, with studies synthesizing and evaluating compounds for their in vitro anticancer activity against various human cancer cell lines. These investigations have identified compounds exhibiting promising anticancer activity, highlighting the potential therapeutic applications of these compounds in oncology. The structure-activity relationships derived from these studies provide insights into designing more effective anticancer agents (Tiwari et al., 2017).